Cas no 1804676-18-3 (Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate)

Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro substituent at the 3-position and a difluoromethyl group at the 4-position—enhance reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate. The methyl ester moiety at the 6-position offers further functionalization potential. This compound exhibits improved stability and bioavailability compared to non-fluorinated analogs, contributing to its use in developing bioactive molecules. Its precise substitution pattern allows for tailored modifications in drug discovery and crop protection applications, demonstrating versatility in heterocyclic chemistry.
Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate structure
1804676-18-3 structure
Product Name:Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate
CAS No:1804676-18-3
MF:C9H8ClF2NO2
MW:235.615128517151
CID:4868602
Update Time:2025-06-08

Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate
    • Inchi: 1S/C9H8ClF2NO2/c1-4-7(10)5(8(11)12)3-6(13-4)9(14)15-2/h3,8H,1-2H3
    • InChI Key: VABMCSRUOLDOIN-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=NC(C(=O)OC)=CC=1C(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 240
  • XLogP3: 2.7
  • Topological Polar Surface Area: 39.2

Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029051249-1g
Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate
1804676-18-3 97%
1g
$1,519.80 2022-04-01
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